Cas no 133085-62-8 (N-(2-Amino-4-methylphenyl)pentanamide)

• Product Name: N-(2-Amino-4-methylphenyl)pentanamide
• CAS No: 133085-62-8
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD02031952
• CID: 1085857
• PubChem ID: 15069418
• Update Time: 2025-05-21

N-(2-Amino-4-methylphenyl)pentanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Amino-4-methylphenyl)pentanamide
• N-(2-amino-4-methylphenyl)pentanamide(SALTDATA: FREE)
• AG-D-67393
• AGN-PC-003MJP
• BBL002067
• CTK4B8341
• MolPort-001-499-345
• STK299453
• SureCN8396604
• SCHEMBL8396604
• CHEMBRDG-BB 6089887
• Pentanamide, N-(2-amino-4-methylphenyl)-
• 133085-62-8
• DB-188289
• CS-0334441
• BS-35692
• 3-amino-4-(methylbutyramido)toluene
• AKOS000100341
• MFCD02031952
• SB77904
• DTXSID00567789

• MDL： MFCD02031952
• Inchi： 1S/C12H18N2O/c1-3-4-5-12(15)14-11-7-6-9(2)8-10(11)13/h6-8H,3-5,13H2,1-2H3,(H,14,15)
• InChI Key： WPIHMSGYYXMALX-UHFFFAOYSA-N
• SMILES： O=C(CCCC)NC1C=CC(C)=CC=1N

Computed Properties

• Exact Mass: 206.14200
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.082
• Boiling Point: 388.1°C at 760 mmHg
• Flash Point: 188.5°C
• Refractive Index: 1.58
• PSA: 55.12000
• LogP: 3.36010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides 2'-Aminoanilides

Additional information on N-(2-Amino-4-methylphenyl)pentanamide

Comprehensive Analysis of N-(2-Amino-4-methylphenyl)pentanamide (CAS No. 133085-62-8): Properties, Applications, and Research Insights

N-(2-Amino-4-methylphenyl)pentanamide (CAS No. 133085-62-8) is an organic compound with significant relevance in pharmaceutical and chemical research. This specialty chemical is characterized by its unique molecular structure, combining an aromatic amine with a pentanamide moiety. Its chemical formula C₁₂H₁₈N₂O and molecular weight of 206.29 g/mol make it a subject of interest for drug discovery and material science applications.

The compound's synthesis typically involves the reaction of 2-amino-4-methylaniline with pentanoyl chloride under controlled conditions. Researchers emphasize its role as a building block for more complex molecules, particularly in the development of bioactive compounds. Recent studies highlight its potential in medicinal chemistry, where its structural features may contribute to targeted therapeutic effects.

In the context of green chemistry trends, N-(2-Amino-4-methylphenyl)pentanamide has been investigated for its environmental impact and sustainable production methods. The scientific community is particularly interested in optimizing its synthetic pathways to reduce energy consumption and waste generation, aligning with global sustainability goals.

Analytical characterization of this compound includes spectroscopic techniques such as NMR, IR, and mass spectrometry. Its physicochemical properties, including solubility in various organic solvents and melting point range (typically 120-125°C), make it valuable for formulation development. The stability profile under different storage conditions is another area of active research.

The pharmacological potential of 133085-62-8 has attracted attention in recent years. While not yet approved for therapeutic use, preliminary studies suggest possible applications in neurological research and metabolic studies. Its structural similarity to known biological active molecules makes it a candidate for further investigation in drug development pipelines.

From a commercial perspective, the global market for fine chemicals like N-(2-Amino-4-methylphenyl)pentanamide is growing, driven by increasing demand from pharmaceutical intermediates and research institutions. Quality control standards, including HPLC purity requirements (typically >95%), are critical factors for suppliers and end-users alike.

Recent advancements in computational chemistry have enabled more efficient study of this compound's molecular interactions. In silico modeling techniques help predict its behavior in biological systems, potentially accelerating its application in precision medicine approaches. This aligns with current trends in personalized healthcare solutions.

Safety considerations for handling CAS 133085-62-8 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended during manipulation. Material Safety Data Sheets (MSDS) provide detailed guidance for risk management in research settings.

The compound's intellectual property landscape shows several patents referencing its derivatives, particularly in therapeutic applications. This indicates growing commercial interest and potential for future technology transfer opportunities. Researchers should conduct thorough patent searches before developing new applications.

Looking ahead, N-(2-Amino-4-methylphenyl)pentanamide represents an interesting case study in translational research, bridging fundamental chemistry with potential practical applications. Its development reflects broader trends in molecular design and rational drug discovery, making it a compound worth watching in coming years.